3-[(1-piperidinylcarbonyl)amino]phenyl 1-piperidinecarboxylate
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Description
3-[(1-piperidinylcarbonyl)amino]phenyl 1-piperidinecarboxylate is a useful research compound. Its molecular formula is C18H25N3O3 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.18959167 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analytical Characterization and Biological Applications
Several studies have explored the synthesis, analytical characterization, and potential biological applications of related piperidine derivatives. For example, the work by De Paoli et al. (2013) focused on the analytical profiles of psychoactive arylcyclohexylamines, highlighting the importance of sophisticated characterization techniques for understanding the chemical and physical properties of such compounds From the street to the laboratory: analytical profiles of methoxetamine, 3-methoxyeticyclidine and 3-methoxyphencyclidine and their determination in three biological matrices.
Inhibitory Properties and Synthesis Techniques
Ali et al. (1985) discussed the synthesis of piperidinecarboxylic acids and their inhibitory effects on γ-aminobutyric acid uptake, showcasing the compound's relevance in neuropharmacological research Orally Active and Potent Inhibitors of γ-Aminobutyric Acid Uptake.
Modulation of Glutamate Receptors
The modulation of glutamate receptors through specific piperidine derivatives indicates a potential for enhancing memory and learning capabilities, as investigated by Staubli et al. (1994) Centrally active modulators of glutamate receptors facilitate the induction of long-term potentiation in vivo.
Pharmaceutical Research and Synthesis Methods
Millet and Baudoin (2015) outlined a palladium-catalyzed method for the synthesis of 3-arylpiperidines, emphasizing the importance of these compounds as building blocks in pharmaceutical research Palladium-catalyzed β -Selective C(sp3)-H Arylation of N-Boc-Piperidines.
Properties
IUPAC Name |
[3-(piperidine-1-carbonylamino)phenyl] piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O3/c22-17(20-10-3-1-4-11-20)19-15-8-7-9-16(14-15)24-18(23)21-12-5-2-6-13-21/h7-9,14H,1-6,10-13H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYGNFPAUWYXTTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)NC2=CC(=CC=C2)OC(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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